Cas no 1782300-45-1 (1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine)

• Product Name: 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine
• CAS No: 1782300-45-1
• MF: C₁₇H₂₆N₂
• MW: 258.401744365692
• CID: 5941452
• PubChem ID: 82623665
• Update Time: 2025-06-11

1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine
• EN300-1864373
• 1-benzyl-3-[(pyrrolidin-2-yl)methyl]piperidine
• 1782300-45-1

• Inchi： 1S/C17H26N2/c1-2-6-15(7-3-1)13-19-11-5-8-16(14-19)12-17-9-4-10-18-17/h1-3,6-7,16-18H,4-5,8-14H2
• InChI Key： ABSKYNPPSKOHLW-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(C1)CC1CCCN1

Computed Properties

• Exact Mass: 258.209598838g/mol
• Monoisotopic Mass: 258.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine

Comprehensive Overview of 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine (CAS No. 1782300-45-1)

The compound 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine (CAS No. 1782300-45-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its hybrid structure, combining benzyl, pyrrolidine, and piperidine moieties, makes it a versatile scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) targeting agents, given the pharmacological relevance of its constituent fragments.

In recent years, the demand for novel heterocyclic compounds like 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine has surged due to their role in addressing unmet medical needs. The compound's pyrrolidine-piperidine backbone is frequently explored in the design of neuromodulators and receptor ligands, aligning with trends in neurodegenerative disease research. Online searches for terms such as "piperidine derivatives in drug development" or "pyrrolidine-based CNS therapeutics" reflect growing public and scientific curiosity about such molecules.

Synthetic routes to CAS 1782300-45-1 often involve multi-step organic transformations, including N-alkylation and reductive amination protocols. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity. The compound’s logP and hydrogen bonding capacity suggest favorable blood-brain barrier permeability, a hot topic in forums discussing bioavailability optimization.

Beyond pharmacology, 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine serves as a key intermediate in material science. Its rigid-rod molecular architecture inspires applications in liquid crystal engineering—a trending subject in nanotechnology circles. Queries like "nitrogen-containing scaffolds for smart materials" highlight cross-disciplinary interest.

Regulatory and safety profiles of CAS 1782300-45-1 adhere to standard laboratory chemical guidelines. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, echoing workplace safety trends amplified by post-pandemic protocols. Environmental fate studies indicate moderate biodegradability, resonating with eco-conscious research agendas.

The commercial availability of 1-benzyl-3-(pyrrolidin-2-yl)methylpiperidine through specialty chemical suppliers caters to academic and industrial R&D. Procurement-related searches often include "high-purity piperidine analogs" or "custom synthetic intermediates," reflecting market needs. Collaborative platforms like open innovation networks further accelerate its utilization.

Future directions may explore structure-activity relationship (SAR) studies to optimize this scaffold for specific biological targets. With AI-driven molecular modeling gaining traction, computational predictions about 1782300-45-1 derivatives could dominate next-generation research—a nexus between traditional chemistry and digital transformation.